![molecular formula C21H21BrN2O4 B3540568 1-(3-bromophenyl)-4-(4-isobutoxy-3-methoxybenzylidene)-3,5-pyrazolidinedione](/img/structure/B3540568.png)
1-(3-bromophenyl)-4-(4-isobutoxy-3-methoxybenzylidene)-3,5-pyrazolidinedione
Overview
Description
1-(3-bromophenyl)-4-(4-isobutoxy-3-methoxybenzylidene)-3,5-pyrazolidinedione is a chemical compound that belongs to the class of pyrazolidinedione derivatives. It has gained significant attention in the scientific community due to its potential therapeutic applications, especially in the treatment of various diseases.
Mechanism of Action
The mechanism of action of 1-(3-bromophenyl)-4-(4-isobutoxy-3-methoxybenzylidene)-3,5-pyrazolidinedione involves the inhibition of various signaling pathways, including the NF-κB pathway and the MAPK pathway. It also induces apoptosis in cancer cells and reduces inflammation by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and protect against neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(3-bromophenyl)-4-(4-isobutoxy-3-methoxybenzylidene)-3,5-pyrazolidinedione in lab experiments is its potential therapeutic applications in the treatment of various diseases. However, one of the limitations is its low solubility in water, which can make it challenging to work with in certain experiments.
Future Directions
There are several future directions for the research on 1-(3-bromophenyl)-4-(4-isobutoxy-3-methoxybenzylidene)-3,5-pyrazolidinedione. One potential direction is to investigate its potential use in combination with other drugs to enhance its therapeutic effects. Another direction is to explore its potential use in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to optimize its synthesis method and improve its solubility in water.
In conclusion, this compound is a promising chemical compound that has shown potential therapeutic applications in the treatment of various diseases. Its mechanism of action involves the inhibition of various signaling pathways, and it has various biochemical and physiological effects. While it has some limitations, there are several future directions for research on this compound, which could lead to significant advancements in the field of medicine.
Scientific Research Applications
1-(3-bromophenyl)-4-(4-isobutoxy-3-methoxybenzylidene)-3,5-pyrazolidinedione has shown promising results in various scientific research applications. It has been studied for its potential therapeutic applications in the treatment of cancer, inflammation, and neurodegenerative disorders.
Properties
IUPAC Name |
(4Z)-1-(3-bromophenyl)-4-[[3-methoxy-4-(2-methylpropoxy)phenyl]methylidene]pyrazolidine-3,5-dione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21BrN2O4/c1-13(2)12-28-18-8-7-14(10-19(18)27-3)9-17-20(25)23-24(21(17)26)16-6-4-5-15(22)11-16/h4-11,13H,12H2,1-3H3,(H,23,25)/b17-9- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLRUOPCIOQOJNP-MFOYZWKCSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)COC1=C(C=C(C=C1)C=C2C(=O)NN(C2=O)C3=CC(=CC=C3)Br)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)COC1=C(C=C(C=C1)/C=C\2/C(=O)NN(C2=O)C3=CC(=CC=C3)Br)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21BrN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.